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Compound of Interest

tris[4-(2-methylpropyl)phenyl]
Compound Name:
phosphate

Cat. No.: B167221

An In-depth Technical Guide on the Physical and Chemical Properties of Tris[4-(2-
methylpropyl)phenyl] Phosphate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties, experimental protocols, and relevant biological activities of tris[4-(2-
methylpropyl)phenyl] phosphate. The information is intended for researchers, scientists, and
professionals involved in drug development and material science.

Core Chemical and Physical Properties

Tris[4-(2-methylpropyl)phenyl] phosphate is an organophosphate ester.[1] It is characterized
by three 4-(2-methylpropyl)phenyl groups attached to a central phosphate moiety.[1] This
compound is primarily utilized as a flame retardant and plasticizer in various polymers and
coatings.[1][2][3]

Physical and Chemical Data Summary

The quantitative physical and chemical properties of tris[4-(2-methylpropyl)phenyl]
phosphate are summarized in the table below for easy reference.
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Property Value

IUPAC Name tris[4-(2-methylpropyl)phenyl] phosphate
Tris(isobutylphenyl) phosphate, Phenol,

Synonyms isobutylenated, phosphate (3:1),
DURAD220B[1][3][4]

CAS Number 68937-40-6[1][3][41[5][6][7]

Molecular Formula

C30H3904P[1][2][3][41[6][7]

Molecular Weight 494.6 g/mol [1][2][31[41[5](6][7]
Boiling Point 534.5°C at 760 mmHg[2][3]
Density 1.083 g/cm3[2][3]

Flash Point 290°C[3]

Vapor Pressure

5.8 x 107 mmHg at 25°C[3]

Refractive Index

1.543[3]

Water Solubility

0.002 mg/L[5]

Log Kow (estimated)

7.08[5]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of tris[4-(2-methylpropyl)phenyl]

phosphate are outlined below.

Synthesis Protocol

The synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically a two-step process

involving the alkylation of phenol followed by phosphorylation.[1][5]

e Precursor Synthesis: Friedel-Crafts Alkylation

o Objective: To synthesize the precursor, 4-(2-methylpropyl)phenol.

o Reactants: Phenol and isobutylene (2-methylpropene).[5]
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o Catalyst: A Lewis acid, such as aluminum chloride (AICIs3), is commonly used.

o Mechanism: This reaction is an electrophilic aromatic substitution where the isobutylene
alkylates the phenol. While both ortho and para substitution can occur, the reaction
equilibrium favors the formation of the more stable para isomer.[5]

« Esterification: Phosphorylation

o Objective: To form the final tris[4-(2-methylpropyl)phenyl] phosphate product.

o Reactants: 4-(2-methylpropyl)phenol and phosphorus oxychloride (POCIs) in a 3:1 molar
ratio.[5]

o Reaction Conditions: The reaction is typically heated to 80—100°C, and a catalyst like
magnesium chloride (MgClz) can be used to achieve higher yields (>85%).[5]

o Mechanism: This is a nucleophilic substitution reaction. The hydroxyl group of three
equivalents of 4-(2-methylpropyl)phenol sequentially attacks the electrophilic phosphorus
atom in phosphorus oxychloride, with the elimination of a hydrogen chloride (HCI)
molecule at each step.[5]

o Purification

o The crude product is purified via fractional distillation under reduced pressure (0.1-1
mmHg) to remove any unreacted phenol and byproducts.[5]

o Purity is confirmed using High-Performance Liquid Chromatography (HPLC) with UV
detection at 254 nm.[5]
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Synthesis Workflow

Step 1: Friedel-Crafts Alkylation

Isobutylene

Alkylation Reaction
(Lewis Acid Catalyst)

4-(2-methylpropyl)phenol

Step 2: Phosphorylation

Phosphorus Oxychloride

Esterification
(3:1 Molar Ratio)

Crude Product

Tris[4-(2-methylpropyl)phenyl] Phosphate

Step 3: Purification

Fractional Distillation
(Reduced Pressure)
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Analytical Workflow for Environmental Samples

Environmental Sample
(Solid or Liquid)

/solid \ liquid

Solid Matrix Liquid Matrix
(Soil, Sediment) (Water)

Solid-Phase
Extraction (SPE)

Ultrasonic-Assisted
Extraction (UAE)

Sample Extract

Ana vysis

Chromatographic Analysis
(GC-MS or LC-MS/MS)

Quantitative Data
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Flame Retardancy Mechanism
Tris[4-(2-methylpropyl)phenyl]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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